Cas no 2228517-01-7 (1-(3,4-difluorophenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(3,4-difluorophenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228517-01-7
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 6452812
• PubChem ID: 165837350
• Update Time: 2025-11-01

1-(3,4-difluorophenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1945942
• 2228517-01-7

• Inchi： 1S/C13H12F4O2/c14-9-2-1-8(7-10(9)15)12(11(18)19)3-5-13(16,17)6-4-12/h1-2,7H,3-6H2,(H,18,19)
• InChI Key： FZGPYNNTUKLQOD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=C(C=2)F)F)CC1)F

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,4-difluorophenyl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(3,4-Difluorophenyl)-4,4-Difluorocyclohexane-1-Carboxylic Acid

1-(3,4-Difluorophenyl)-4,4-Difluorocyclohexane-1-Carboxylic Acid is a highly specialized organic compound with the CAS registry number 2228517-01-7. This compound belongs to the class of carboxylic acids and features a unique structure that combines a difluorophenyl group with a difluorocyclohexane ring system. The molecule's structure is characterized by the presence of two fluorine atoms on both the phenyl and cyclohexane moieties, which significantly influences its chemical properties and potential applications.

The synthesis of 1-(3,4-Difluorophenyl)-4,4-Difluorocyclohexane-1-Carboxylic Acid involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of transition metal catalysts and novel reaction conditions to facilitate the coupling of the phenyl and cyclohexane fragments. These advancements have not only improved the efficiency of synthesis but also opened new avenues for scaling up production for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The presence of fluorine atoms in both aromatic and aliphatic regions makes it an attractive candidate for medicinal chemistry. Fluorine substitution is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 1-(3,4-Difluorophenyl)-4,4-Difluorocyclohexane-1-Carboxylic Acid has shown potential in materials science. Its rigid structure and fluorinated groups make it suitable for applications in polymer chemistry and advanced materials development. For instance, researchers have investigated its use as a monomer in the synthesis of high-performance polymers with tailored mechanical and thermal properties.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity under controlled conditions, its environmental footprint can be minimized through proper waste management practices.

From a structural perspective, the molecule's difluoro substitution pattern plays a critical role in determining its reactivity and stability. The cyclohexane ring's rigidity contributes to its unique physical properties, while the phenyl group enhances aromaticity and electronic interactions. These characteristics make it an ideal candidate for exploring novel chemical reactions and catalytic processes.

In conclusion, 1-(3,4-Difluorophenyl)-4,4-Difluorocyclohexane-1-Carboxylic Acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its structure-based properties continue to inspire innovative research directions, from drug discovery to materials science. As ongoing studies unravel more about its chemical behavior and biological effects, this compound is poised to make significant contributions to both academic and industrial advancements.